Cas no 941922-87-8 (N-(2,6-difluorophenyl)methyl-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(2,6-difluorophenyl)methyl-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 941922-87-8
• MF: C₁₉H₁₅F₃N₂OS₂
• MW: 408.46041226387
• CID: 6607414
• PubChem ID: 16899894
• Update Time: 2025-10-28

N-(2,6-difluorophenyl)methyl-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-difluorophenyl)methyl-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• AKOS024641406
• N-[(2,6-difluorophenyl)methyl]-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• N-[(2,6-difluorophenyl)methyl]-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• F2336-0248
• 941922-87-8
• N-(2,6-difluorobenzyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide

• Inchi： 1S/C19H15F3N2OS2/c20-13-6-4-12(5-7-13)10-26-19-24-14(11-27-19)8-18(25)23-9-15-16(21)2-1-3-17(15)22/h1-7,11H,8-10H2,(H,23,25)
• InChI Key： SUWMHSFSLUPDCL-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CS1)CC(NCC1C(=CC=CC=1F)F)=O)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 408.05778994g/mol
• Monoisotopic Mass: 408.05778994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(2,6-difluorophenyl)methyl-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

N-(2,6-Difluorophenyl)methyl-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 941922-87-8)

N-(2,6-Difluorophenyl)methyl-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide, commonly referred to by its CAS number 941922-87-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a thiazole ring system and multiple fluorinated aromatic groups. The presence of these functional groups imparts unique chemical and physical properties, making it a valuable molecule for various research and industrial applications.

The synthesis of this compound involves a series of carefully designed organic reactions. The core structure of the molecule is built around a thiazole ring, which is known for its stability and versatility in chemical transformations. The substitution patterns on the thiazole ring, particularly the sulfanyl group attached to the 2-position and the acetamide group at the 4-position, play a crucial role in determining the compound's reactivity and selectivity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, reducing production costs while maintaining high purity levels.

One of the most notable applications of CAS No. 941922-87-8 is in drug discovery. The compound has been extensively studied for its potential as a lead molecule in the development of new pharmaceutical agents. Its fluorinated aromatic rings contribute to enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. Additionally, the thiazole moiety is known to exhibit significant biological activity, making this compound a promising candidate for anti-inflammatory and anti-cancer drug development.

In recent years, there has been growing interest in exploring the use of N-(2,6-Difluorophenyl)methyl... as a building block in materials science. Its ability to form stable coordination complexes with metal ions has led to its application in the synthesis of novel metallopolymers and hybrid materials. These materials exhibit unique electronic and mechanical properties, making them suitable for advanced applications in electronics and nanotechnology.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Studies have revealed that the fluorinated substituents on the aromatic rings significantly influence the molecule's binding affinity with target proteins. This insight has paved the way for the design of more potent drug candidates with higher specificity and efficacy.

In conclusion, N-(2,6-Difluorophenyl)methyl... (CAS No. 941922-87-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more critical role in advancing scientific knowledge and technological innovation.